Cas no 55487-53-1 (Acetamide, N-(phenylmethyl)-N-2-propenyl-)

Acetamide, N-(phenylmethyl)-N-2-propenyl- structure
55487-53-1 structure
Product Name:Acetamide, N-(phenylmethyl)-N-2-propenyl-
CAS No:55487-53-1
MF:C12H15NO
MW:189.253603219986
CID:351786
PubChem ID:12307066
Update Time:2025-04-19

Acetamide, N-(phenylmethyl)-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(phenylmethyl)-N-2-propenyl-
    • N-benzyl-N-prop-2-enylacetamide
    • 55487-53-1
    • DTXSID30486838
    • SCHEMBL7503719
    • Inchi: 1S/C12H15NO/c1-3-9-13(11(2)14)10-12-7-5-4-6-8-12/h3-8H,1,9-10H2,2H3
    • InChI Key: URVLKNOGOZZEQR-UHFFFAOYSA-N
    • SMILES: O=C(C)N(CC=C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 189.11545
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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